Cas no 18113-10-5 (4-CHLORO-2-ETHOXYPHENOL)

• Product Name: 4-CHLORO-2-ETHOXYPHENOL
• CAS No: 18113-10-5
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• CID: 5220817
• Update Time: 2025-07-23

4-CHLORO-2-ETHOXYPHENOL Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-ETHOXYPHENOL

• Inchi： 1S/C8H9ClO2/c1-2-11-8-5-6(9)3-4-7(8)10/h3-5,10H,2H2,1H3
• InChI Key： XZRKFIXMGXKTAF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1OCC

Additional information on 4-CHLORO-2-ETHOXYPHENOL

Introduction to 4-CHLORO-2-ETHOXYPHENOL (CAS No. 18113-10-5)

4-CHLORO-2-ETHOXYPHENOL, identified by its Chemical Abstracts Service (CAS) number 18113-10-5, is a significant organic compound with a broad spectrum of applications in the pharmaceutical and chemical industries. This compound, featuring a chloro and ethoxy substituent on a phenolic ring, exhibits unique chemical properties that make it valuable in synthetic chemistry and as an intermediate in drug development.

The structure of 4-CHLORO-2-ETHOXYPHENOL consists of a benzene ring substituted at the 4-position with a chlorine atom and at the 2-position with an ethoxy group. This arrangement imparts distinct reactivity, making it a versatile building block in organic synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (ethoxy) groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, metal-catalyzed coupling reactions, and functional group interconversions.

In recent years, 4-CHLORO-2-ETHOXYPHENOL has garnered attention in the field of medicinal chemistry due to its potential as a precursor for biologically active molecules. Researchers have explored its utility in synthesizing novel therapeutic agents, particularly those targeting inflammatory and infectious diseases. The compound's ability to undergo selective modifications has enabled the development of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 4-CHLORO-2-ETHOXYPHENOL is its role in the synthesis of pharmaceutical intermediates. Its structural features facilitate the construction of complex molecules, including heterocyclic compounds and polyfunctional aromatic systems. These intermediates are crucial for the production of drugs that require precise molecular architecture to achieve desired biological activity. For instance, derivatives of 4-CHLORO-2-ETHOXYPHENOL have been investigated for their antimicrobial and anti-inflammatory effects, underscoring its importance in drug discovery.

The chemical reactivity of 4-CHLORO-2-ETHOXYPHENOL is further highlighted by its participation in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The ability to introduce aryl groups selectively onto the 4-chloro-2-ethoxylphenol scaffold opens up numerous possibilities for generating structurally diverse libraries for high-throughput screening.

Recent advancements in synthetic methodologies have expanded the applications of 4-CHLORO-2-ETHOXYPHENOL. For example, catalytic asymmetric synthesis has enabled the preparation of enantiomerically pure derivatives, which are essential for drugs requiring stereochemical specificity. Additionally, flow chemistry techniques have been employed to enhance reaction efficiency and scalability, making large-scale production more feasible.

The pharmaceutical industry has also leveraged 4-chloro-2-etoxylphenol in the development of antiviral agents. Its structural motif is found in several approved drugs that target viral replication mechanisms. By modifying the substituents on the phenol ring, researchers can fine-tune the interactions with biological targets, improving drug efficacy and reducing side effects.

Beyond pharmaceuticals, 4-chloro-2-etoxylphenol finds utility in agrochemical research. Its derivatives have been explored as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. This dual application underscores the compound's versatility across multiple industries.

The environmental impact of using 4-chloro-2-etoxylphenol as an intermediate has also been studied extensively. Efforts have been made to develop greener synthetic routes that minimize waste and hazardous byproducts. These sustainable approaches align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, 4-chloro-2-etoxylphenol (CAS No. 18113-10-5) is a multifaceted compound with significant implications in medicinal chemistry, synthetic organic chemistry, and agrochemical research. Its unique structural features enable diverse functionalizations, making it an indispensable tool for developing new drugs and materials. As research continues to uncover novel applications, the importance of this compound is expected to grow further.